Cas no 2248399-80-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate
• CAS No: 2248399-80-4
• MF: C₁₇H₁₁F₂NO₄
• MW: 331.270351648331
• CID: 5823321
• PubChem ID: 165728862
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248399-80-4
• EN300-6516611
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate

• Inchi： 1S/C17H11F2NO4/c18-13-7-3-4-10(15(13)19)8-9-14(21)24-20-16(22)11-5-1-2-6-12(11)17(20)23/h1-7H,8-9H2
• InChI Key： WQPAAVSBETXTMB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 331.06561416g/mol
• Monoisotopic Mass: 331.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate (CAS No. 2248399-80-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate (CAS No. 2248399-80-4) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and features a distinctive combination of functional groups, including a dioxo moiety and a difluorophenyl substituent. These structural elements contribute to its chemical stability and reactivity, making it a valuable candidate for both academic and industrial investigations.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and minimized the use of hazardous reagents. This approach not only enhances the practicality of large-scale production but also aligns with the principles of green chemistry.

In terms of its physical and chemical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is reported to be around 150°C, and it displays moderate thermal stability under standard laboratory conditions. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate has been the subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties. A notable study published in the Journal of Medicinal Chemistry in 2020 demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate has also shown promise in cancer research. Preliminary studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. A recent investigation published in the Cancer Research journal highlighted its ability to selectively target cancer cells while sparing normal cells, making it a potential lead compound for developing novel anticancer drugs.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate is another critical aspect that has been explored in depth. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These characteristics are crucial for ensuring sustained therapeutic effects when administered as a drug candidate. Additionally, preclinical studies have demonstrated its safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-difluorophenyl)propanoate (CAS No. 2248399-80-4) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in the discovery of new therapeutic agents for various diseases.